N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3,5-dimethoxybenzamide

• IUPAC Name: N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C15H21NO4S2/c1-19-12-5-11(6-13(7-12)20-2)14(17)16-8-15(18)9-21-3-4-22-10-15/h5-7,18H,3-4,8-10H2,1-2H3,(H,16,17)
• InChI Key: GCEMPPHKVDVYKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCC2(CSCCSC2)O)OC
• Molecular Formula: C15H21NO4S2
• Molecular Weight: 343.5 g/mol

Description

N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3,5-dimethoxybenzamide is a chemical compound that has received significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3,5-dimethoxybenzamide is not fully understood. However, studies have suggested that it may exert its biological effects by inhibiting certain enzymes or signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have reported that N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3,5-dimethoxybenzamide exhibits various biochemical and physiological effects. For example, it has been shown to induce cell death in cancer cells, inhibit the growth of certain bacteria, and reduce inflammation in animal models. However, further studies are needed to fully understand the extent of its effects and its potential clinical applications.

Advantages and Limitations for Lab Experiments

One advantage of N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3,5-dimethoxybenzamide is that it is relatively easy to synthesize and purify. Additionally, it has been reported to exhibit low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the study of N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3,5-dimethoxybenzamide. One direction is to further investigate its potential applications in medicinal chemistry, particularly for the treatment of cancer and infectious diseases. Another direction is to explore its use in material science, particularly for the synthesis of functional materials with unique properties. Finally, there is a need for more studies to fully understand its mechanism of action and its potential effects on human health and the environment.
Conclusion:
In conclusion, N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3,5-dimethoxybenzamide is a chemical compound that has potential applications in various fields. Its synthesis method is relatively straightforward, and it has been shown to exhibit various biochemical and physiological effects. However, further studies are needed to fully understand its mechanism of action and its potential clinical and environmental applications.

Synthesis Methods

The synthesis of N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3,5-dimethoxybenzamide involves the reaction of 3,5-dimethoxybenzoic acid with 6-hydroxy-1,4-dithiepan-6-ylmethanol in the presence of a catalyst. The resulting product is then purified using column chromatography. This method has been reported to yield the desired compound in good yields and purity.

Scientific Research Applications

N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]-3,5-dimethoxybenzamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been investigated for its anticancer, antimicrobial, and anti-inflammatory properties. In material science, it has been explored for its potential use as a corrosion inhibitor and as a precursor for the synthesis of other functional materials. In environmental science, it has been studied for its ability to remove heavy metals from contaminated water.